Cas no 33758-34-8 (Heptyl chloroformate)
Heptyl chloroformate (C₈H₁₅ClO₂) is an alkyl chloroformate ester widely used as a versatile reagent in organic synthesis, particularly for the introduction of the heptyloxycarbonyl (Hoc) protecting group. Its key advantages include high reactivity with nucleophiles, enabling efficient derivatization of amines, alcohols, and thiols under mild conditions. The compound’s linear heptyl chain offers balanced lipophilicity, making it useful in peptide synthesis and pharmaceutical intermediates. Heptyl chloroformate is also employed in the preparation of carbamates and carbonates. Proper handling is essential due to its moisture sensitivity and potential lachrymatory effects. It is typically stored under inert conditions to maintain stability.
Heptyl chloroformate structure
Product Name:Heptyl chloroformate
CAS No:33758-34-8
MF:C8H15ClO2
MW:178.656502008438
MDL:MFCD00059484
CID:54134
PubChem ID:87565804
Update Time:2025-06-07
Heptyl chloroformate Chemical and Physical Properties
Names and Identifiers
-
- Heptyl carbonochloridate
- Heptyl Chloroformate
- Carbonochloridic acid,heptyl ester
- Chlorameisensaeure-heptylester
- chlorocarbonic acid heptyl ester
- Chloroformic acid heptyl ester
- Chloroformic Acid n-Heptyl Ester
- Chlorokohlensaeure-heptylester
- Heptyl chloridocarbonate
- Kohlensaeure-chlorid-heptylester
- n-Heptyl chloroformate
- InChI=1/C8H15ClO2/c1-2-3-4-5-6-7-11-8(9)10/h2-7H2,1H3
- Heptyl chloridocarbonate #
- G7RA475FEX
- 33758-34-8
- CHLOROFORMICACIDHEPTYLESTER
- FT-0689108
- starbld0016563
- AS-37847
- DTXSID2067793
- 1-Heptyl chloroformate
- Carbonochloridic acid, heptyl ester
- carbonochloridic acid heptyl ester
- AKOS006229804
- AMY3945
- heptyl chlorocarbonate
- heptylchloroformate
- Heptyl chloridocarbonate, AldrichCPR
- Formic acid, chloro-, heptyl ester
- SCHEMBL1206999
- MFCD00059484
- SATRZZYUXUGZIE-UHFFFAOYSA-
- n-Heptyl carbonochloridate
- Heptyl chloroformate
-
- MDL： MFCD00059484
- Inchi： 1S/C8H15ClO2/c1-2-3-4-5-6-7-11-8(9)10/h2-7H2,1H3
- InChI Key： SATRZZYUXUGZIE-UHFFFAOYSA-N
- SMILES： ClC(=O)OCCCCCCC
Computed Properties
- Exact Mass: 178.07600
- Monoisotopic Mass: 178.0760574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Not determined
- Density: 1
- Melting Point: No data available
- Boiling Point: 71°C/7mmHg(lit.)
- Flash Point: 64.4 °C
- Refractive Index: 1.4260-1.4300
- PSA: 26.30000
- LogP: 3.33220
- Solubility: Not determined
Heptyl chloroformate Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：warning
- Hazard Statement： H227-H290-H300+H310+H330-H314
- Warning Statement： P210-P234-P260-P262-P264-P270-P271-P280-P284-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P390-P403+P233-P405-P406-P501
- Hazardous Material transportation number：3277
- Hazard Category Code： 10-23/24/25-34-43-41-22
- Safety Instruction： S16-S26-S36/37/39-S45
-
Hazardous Material Identification：
- Storage Condition：Argon filled storage
- Risk Phrases：R10
- HazardClass：6.1/8
- PackingGroup：II
Heptyl chloroformate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H295730-100mg |
Heptyl chloroformate |
33758-34-8 | 100mg |
$ 63.00 | 2023-09-07 | ||
| TRC | H295730-250mg |
Heptyl chloroformate |
33758-34-8 | 250mg |
$ 86.00 | 2023-09-07 | ||
| TRC | H295730-1g |
Heptyl chloroformate |
33758-34-8 | 1g |
$ 132.00 | 2023-09-07 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY050694-25g |
Heptyl Carbonochloridate |
33758-34-8 | ≥98% | 25g |
¥236.00 | 2025-04-15 | |
| abcr | AB139657-5 ml |
Chloroformic acid n-heptyl ester, 95%; . |
33758-34-8 | 95% | 5 ml |
€88.80 | 2024-04-17 | |
| abcr | AB139657-25 ml |
Chloroformic acid n-heptyl ester, 95%; . |
33758-34-8 | 95% | 25 ml |
€233.30 | 2024-04-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H857161-500g |
Heptyl Chloroformate |
33758-34-8 | 98% | 500g |
2,340.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C0722-25ml |
Heptyl chloroformate |
33758-34-8 | 98.0%(GC&T) | 25ml |
￥835.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C0722-5ml |
Heptyl chloroformate |
33758-34-8 | 98.0%(GC&T) | 5ml |
￥240.0 | 2022-05-30 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C0722-5ML |
Heptyl Chloroformate |
33758-34-8 | >98.0%(GC)(T) | 5ml |
¥110.00 | 2024-04-15 |
Heptyl chloroformate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:33758-34-8)Heptyl chloroformate
Order Number:sfd15501
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:33758-34-8)氯甲酸正庚酯
Order Number:LE24970631
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:48
Price ($):discuss personally
Email:18501500038@163.com
Heptyl chloroformate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
33758-34-8 (Heptyl chloroformate) Related Products
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